Cas no 497060-70-5 (2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile)

• Product Name: 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile
• CAS No: 497060-70-5
• MF: C₁₁H₆Cl₂N₄
• MW: 265.098139286041
• MDL: MFCD01859601
• CID: 5234829
• Update Time: 2026-03-08

2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile

• MDL： MFCD01859601
• Inchi： 1S/C11H6Cl2N4/c12-8-3-1-2-7(11(8)13)6-17-10(5-15)9(16)4-14/h1-3,6H,16H2/b10-9-,17-6+
• InChI Key： QDUDNTBLXDDZFO-ALPKGXSHSA-N
• SMILES： C(/C#N)(\N=C\C1C=CC=C(Cl)C=1Cl)=C(\N)/C#N

Additional information on 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile

Introduction to 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile (CAS No. 497060-70-5)

2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile, also known by its CAS number 497060-70-5, is a synthetic organic compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its complex molecular framework, which includes a nitrile group, an amino group, and a dichlorobenzylidene moiety. The combination of these functional groups endows the compound with distinct chemical properties and biological activities.

The molecular formula of 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile is C11H8Cl2N4, and its molecular weight is 265.11 g/mol. The compound's structure consists of a central butenedinitrile core with an amino group and a dichlorobenzylidene moiety attached to it. This unique arrangement of functional groups contributes to the compound's reactivity and potential utility in various chemical reactions and biological processes.

In recent years, there has been growing interest in the study of 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile due to its potential applications in medicinal chemistry. Research has shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival.

The anti-inflammatory properties of 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile have also been extensively investigated. In vitro studies have shown that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This suggests that 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its biological activities, 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile has also been explored for its use as a synthetic intermediate in organic synthesis. The presence of multiple functional groups makes it a versatile building block for the synthesis of more complex molecules. For example, the nitrile groups can be converted into carboxylic acids or amides through hydrolysis or reduction reactions, while the amino group can participate in condensation reactions to form amides or imines.

The synthesis of 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile typically involves several steps. One common approach is to start with 2,3-dichlorobenzaldehyde and react it with malononitrile in the presence of ammonia or an amine derivative to form the desired product. The reaction conditions are carefully controlled to ensure high yields and purity of the final compound.

In terms of safety and handling, it is important to note that while 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile is not classified as a hazardous material or controlled substance, it should still be handled with care in a well-ventilated area using appropriate personal protective equipment (PPE). This includes gloves, goggles, and a lab coat to prevent skin contact and inhalation.

The potential applications of 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile are not limited to medicinal chemistry alone. The compound's unique properties make it an attractive candidate for use in materials science and catalysis. For example, recent studies have explored the use of similar nitriles as ligands in metal-catalyzed reactions, where they can enhance catalyst stability and selectivity.

In conclusion, 2-amino-3-[(2,3-dichlorobenzylidene)amino]-2-butenedinitrile (CAS No. 497060-70-5) is a multifaceted compound with significant potential in various scientific fields. Its unique molecular structure and diverse functional groups make it an interesting subject for further research and development. As more studies are conducted on this compound, it is likely that new applications will be discovered, further expanding its utility in chemistry and beyond.